Cas no 1803598-40-4 (Cyclopentyl3-(trifluoromethyl)phenylmethanamine Hydrochloride)

• Product Name: Cyclopentyl3-(trifluoromethyl)phenylmethanamine Hydrochloride
• CAS No: 1803598-40-4
• MF: C₁₃H₁₇ClF₃N
• MW: 279.728993177414
• MDL: MFCD28383861
• CID: 4617213
• PubChem ID: 112756595
• Update Time: 2025-10-15

Cyclopentyl3-(trifluoromethyl)phenylmethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• cyclopentyl[3-(trifluoromethyl)phenyl]methanamine hydrochloride
• Cyclopentyl3-(trifluoromethyl)phenylmethanamine Hydrochloride

• MDL： MFCD28383861
• Inchi： 1S/C13H16F3N.ClH/c14-13(15,16)11-7-3-6-10(8-11)12(17)9-4-1-2-5-9;/h3,6-9,12H,1-2,4-5,17H2;1H
• InChI Key： MYAJTZMDHZEGTP-UHFFFAOYSA-N
• SMILES： C(C1CCCC1)(C1C=CC=C(C(F)(F)F)C=1)N.Cl

Experimental Properties

• Melting Point: NA

Cyclopentyl3-(trifluoromethyl)phenylmethanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Cyclopentyl3-(trifluoromethyl)phenylmethanamine Hydrochloride

Cyclopentyl-3-(trifluoromethyl)phenylmethanamine Hydrochloride (CAS No. 1803598-40-4): An Overview

Cyclopentyl-3-(trifluoromethyl)phenylmethanamine Hydrochloride (CAS No. 1803598-40-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Cyclopentyl-3-CF3-phenylmethanamine Hydrochloride, is characterized by its unique structural features, including a cyclopentyl ring and a trifluoromethyl group, which contribute to its distinct chemical properties and potential biological activities.

The trifluoromethyl group is a common functional group in medicinal chemistry due to its ability to enhance the lipophilicity and metabolic stability of molecules. This feature makes Cyclopentyl-3-(trifluoromethyl)phenylmethanamine Hydrochloride an attractive candidate for the development of novel drugs, particularly in the areas of central nervous system (CNS) disorders and oncology.

Recent studies have explored the pharmacological properties of Cyclopentyl-3-(trifluoromethyl)phenylmethanamine Hydrochloride. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity against various cancer cell lines, including those resistant to conventional chemotherapy. The researchers found that the compound's mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer potential, Cyclopentyl-3-(trifluoromethyl)phenylmethanamine Hydrochloride has also shown promise in the treatment of neurological disorders. A preclinical study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively modulate neurotransmitter systems in the brain, potentially making it useful for treating conditions such as depression and anxiety disorders.

The synthesis of Cyclopentyl-3-(trifluoromethyl)phenylmethanamine Hydrochloride typically involves multi-step processes, including the formation of the cyclopentyl ring and the introduction of the trifluoromethyl group. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions, have been employed to optimize the yield and purity of the final product. These methods not only enhance the efficiency of synthesis but also reduce environmental impact by minimizing waste generation.

In terms of safety and toxicity, preliminary studies suggest that Cyclopentyl-3-(trifluoromethyl)phenylmethanamine Hydrochloride has a favorable safety profile. However, further research is needed to fully evaluate its long-term effects and potential side effects in humans. Clinical trials are currently underway to assess its efficacy and safety in various therapeutic applications.

The potential applications of Cyclopentyl-3-(trifluoromethyl)phenylmethanamine Hydrochloride extend beyond oncology and neurology. Researchers are also investigating its use in other areas, such as inflammation and pain management. The compound's ability to modulate multiple biological pathways makes it a versatile candidate for drug development.

In conclusion, Cyclopentyl-3-(trifluoromethyl)phenylmethanamine Hydrochloride (CAS No. 1803598-40-4) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and therapeutic potential.